Cas no 1806972-05-3 (3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine
• CAS No: 1806972-05-3
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4884186
• Update Time: 2025-09-28

3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-3-13-8(12)5(2-9)6(4)7(10)11/h3,7H,2H2,1H3
• InChI Key： SSFBBTHNLOHUGG-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine

Professional Introduction to Compound with CAS No. 1806972-05-3 and Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine

The compound identified by the CAS number 1806972-05-3 and the product name 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine represents a significant advancement in the field of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms and a chloromethyl group introduces distinct reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles as key components in drug design. The compound in question, with its 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine structure, exemplifies this trend. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. This feature is particularly advantageous in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its versatility in serving as a building block for pharmacophores. The chloromethyl substituent at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, enabling the introduction of aryl or vinyl groups. This modularity is crucial for generating libraries of compounds with tailored properties for high-throughput screening (HTS). Furthermore, the difluoromethyl group at the 4-position not only imparts metabolic stability but also influences binding interactions with biological targets, often enhancing binding affinity and selectivity.

Recent studies have highlighted the role of fluorinated pyridines in developing antiviral and anticancer agents. For instance, derivatives of this compound have been investigated for their potential to disrupt viral protease enzymes by mimicking natural substrates or inhibiting key enzymes involved in cancer cell proliferation. The 2-fluoro-5-methyl moiety contributes to the overall stability and lipophilicity of the molecule, which are critical factors in drug-like properties such as solubility and membrane permeability. These attributes make it an attractive candidate for further optimization into lead compounds.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include halogenation strategies followed by nucleophilic substitution reactions to introduce the desired substituents. Advanced techniques such as flow chemistry have been explored to improve scalability and reproducibility, ensuring that researchers can access this compound efficiently for their studies.

The compound’s potential is further underscored by its compatibility with modern drug discovery methodologies. Its molecular framework aligns well with fragment-based drug design (FBDD) approaches, where small molecular fragments are screened for initial binding interactions before being expanded into full-length candidates. The structural features present in this compound provide a rich scaffold for medicinal chemists to explore diverse chemical space, ultimately leading to innovative therapeutic solutions.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-5-methylpyridine (CAS No. 1806972-05-3) represents a promising entity in pharmaceutical research. Its unique structural composition offers a balance between reactivity and stability, making it an invaluable tool for developing new drugs targeting various diseases. As our understanding of structure-activity relationships (SAR) continues to evolve, compounds like this will play an increasingly pivotal role in accelerating the discovery and development of next-generation therapeutics.